P-Toluenesulfonamide
P-Toluenesulfonamide
Toluene-4-sulfonamide is a sulfonamide that is benzenesulfonamide bearing a methyl group at position 4.
Para-toluenesulfonamide is a low-molecular-weight organic compound with potential antineoplastic activity. Upon intra-tumoral injection, para-toluenesulfonamide increases lysosomal membrane permeabilization (LMP) and the release of cathepsin B. Cytosolic cathepsin B released from lysosomes cleaves and activates proapoptotic B-cell lymphoma 2 (Bcl-2) family member BH3 interacting-domain death agonist (Bid) and poly [ADP-ribose] polymerase 1 (PARP-1), which may induce tumor cell death.
Para-toluenesulfonamide is a low-molecular-weight organic compound with potential antineoplastic activity. Upon intra-tumoral injection, para-toluenesulfonamide increases lysosomal membrane permeabilization (LMP) and the release of cathepsin B. Cytosolic cathepsin B released from lysosomes cleaves and activates proapoptotic B-cell lymphoma 2 (Bcl-2) family member BH3 interacting-domain death agonist (Bid) and poly [ADP-ribose] polymerase 1 (PARP-1), which may induce tumor cell death.
Brand Name:
Vulcanchem
CAS No.:
70-55-3
VCID:
VC20800715
InChI:
InChI=1S/C7H9NO2S/c1-6-2-4-7(5-3-6)11(8,9)10/h2-5H,1H3,(H2,8,9,10)
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)N
Molecular Formula:
C7H9NO2S
Molecular Weight:
171.22 g/mol
P-Toluenesulfonamide
CAS No.: 70-55-3
Cat. No.: VC20800715
Molecular Formula: C7H9NO2S
Molecular Weight: 171.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Toluene-4-sulfonamide is a sulfonamide that is benzenesulfonamide bearing a methyl group at position 4. Para-toluenesulfonamide is a low-molecular-weight organic compound with potential antineoplastic activity. Upon intra-tumoral injection, para-toluenesulfonamide increases lysosomal membrane permeabilization (LMP) and the release of cathepsin B. Cytosolic cathepsin B released from lysosomes cleaves and activates proapoptotic B-cell lymphoma 2 (Bcl-2) family member BH3 interacting-domain death agonist (Bid) and poly [ADP-ribose] polymerase 1 (PARP-1), which may induce tumor cell death. |
|---|---|
| CAS No. | 70-55-3 |
| Molecular Formula | C7H9NO2S |
| Molecular Weight | 171.22 g/mol |
| IUPAC Name | 4-methylbenzenesulfonamide |
| Standard InChI | InChI=1S/C7H9NO2S/c1-6-2-4-7(5-3-6)11(8,9)10/h2-5H,1H3,(H2,8,9,10) |
| Standard InChI Key | LMYRWZFENFIFIT-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)N |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)N |
| Boiling Point | BP: 214 °C at 10 mm Hg |
| Colorform | Monoclinic plates (w+2) White leaflets |
| Flash Point | 202 °C (396 °F) Closed cup 202 °C c.c. |
| Melting Point | 138 °C MP: 105 °C (Hydrated) |
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